1-Cyclobutyl-2-[[3-(oxan-4-yl)phenoxy]methyl]aziridine

• IUPAC Name: 1-cyclobutyl-2-[[3-(oxan-4-yl)phenoxy]methyl]aziridine
• InChI: InChI=1S/C18H25NO2/c1-3-15(14-7-9-20-10-8-14)11-18(6-1)21-13-17-12-19(17)16-4-2-5-16/h1,3,6,11,14,16-17H,2,4-5,7-10,12-13H2
• InChI Key: MGOPECOJYCOGKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2CC2COC3=CC=CC(=C3)C4CCOCC4
• Molecular Formula: C18H25NO2
• Molecular Weight: 287.4 g/mol

Description

“1-Cyclobutyl-2-[[3-(oxan-4-yl)phenoxy]methyl]aziridine” is a complex organic compound. It contains a cyclobutyl group, an aziridine group, and a phenoxy group attached to an oxane ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the cyclobutyl and oxan-4-yl (tetrahydrofuran) rings, followed by the introduction of the aziridine group and the phenoxy group. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The cyclobutyl and oxan-4-yl rings would add a degree of three-dimensionality to the molecule, and the aziridine group would likely be reactive due to the strain in the three-membered ring.

Chemical Reactions Analysis

The aziridine group in the molecule is likely to be quite reactive due to the ring strain in the three-membered ring. This could make the compound susceptible to ring-opening reactions. The phenoxy group might also be reactive, particularly in the presence of strong acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the functional groups present, and the presence of any charges or polar bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it would interact with biological targets in the body to exert its effects. The specific targets and mode of action would depend on the structure of the compound and the functional groups present.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.